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Compound of Interest

Compound Name: REDV

Cat. No.: B1336611 Get Quote

Disclaimer: The following information is provided for researchers, scientists, and drug

development professionals for the handling of the REDV peptide (Arg-Glu-Asp-Val). REDV is a

minimal active sequence of fibronectin involved in cell adhesion and is intended for research

use only.[1][2] While not classified as a hazardous substance, it is crucial to follow standard

laboratory safety protocols to ensure the well-being of personnel and maintain the integrity of

the research. Always consult your institution's specific guidelines and the product's Safety Data

Sheet (SDS) if available.

This guide provides immediate safety, logistical, and operational procedures for handling REDV
peptide in a laboratory setting.

Personal Protective Equipment (PPE)
Appropriate PPE serves as the primary barrier against accidental exposure and contamination.

The following table summarizes the essential PPE for handling non-hazardous peptides like

REDV.[3]
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PPE Category Item
Specifications and
Purpose

Hand Protection Nitrile Gloves

Chemical-resistant,

disposable. Prevents skin

contact and contamination of

the peptide. Change

immediately if contaminated.[3]

Eye Protection Safety Goggles/Glasses

Protects against accidental

splashes, particularly when

reconstituting lyophilized

powder or handling solutions.

[3]

Body Protection Laboratory Coat

Long-sleeved, buttoned coat to

protect skin and personal

clothing from spills.[3][4]

Respiratory Protection Fume Hood/Biosafety Cabinet

Recommended when handling

lyophilized powders to prevent

inhalation, as fine powders can

easily become airborne.[3]

Experimental Protocol: Handling REDV Peptide
This section provides a step-by-step methodology for the safe handling of REDV peptide

throughout a typical experimental workflow.

1. Receiving and Storage:

Upon receiving, allow the sealed peptide container to equilibrate to room temperature in a

desiccator before opening to prevent condensation and moisture contamination.[5]

For long-term storage, keep the lyophilized peptide at -20°C in a tightly sealed container,

protected from light.[5][6]

Once reconstituted, peptide solutions are less stable. For maximal stability, store solutions

frozen and avoid repeated freeze-thaw cycles by preparing single-use aliquots.[5][7]
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2. Reconstitution and Preparation:

Work in a designated clean area, such as a laminar flow hood or a designated lab bench, to

avoid cross-contamination.[3][8]

Wear all required PPE, including gloves, a lab coat, and eye protection.[3]

When handling the lyophilized powder, perform the work in a fume hood or biosafety cabinet

to minimize inhalation risk.[3]

Use sterile, high-purity water or an appropriate buffer to reconstitute the peptide.[9]

To dissolve, gently swirl the vial. Avoid vigorous shaking.[9]

Clearly label all reconstituted solutions with the peptide name, concentration, date of

preparation, and "For Research Use Only".[3]

3. Use in Experiments:

Use sterile pipette tips and tubes for each transfer to maintain the integrity of the experiment

and prevent cross-contamination.[3]

Keep your hands away from your face, eyes, and mouth while working with the peptide.

After handling, wash your hands thoroughly, even after removing gloves.

Disposal Plan
Proper disposal of peptide waste is crucial to prevent environmental contamination and adhere

to institutional regulations.

Liquid Waste:

Inactivation (Recommended): While REDV is not considered hazardous, a best practice for

peptide waste is inactivation through hydrolysis. This can be achieved by adding a 10%

bleach solution, 1 M sodium hydroxide (NaOH), or 1 M hydrochloric acid (HCl) to the liquid

waste.[4] Allow the mixture to stand for a minimum of 20-60 minutes.[4]
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Neutralization: If a strong acid or base was used for inactivation, neutralize the solution to a

pH between 5.5 and 9.0.[4]

Disposal: Dispose of the neutralized solution in a designated chemical waste container.

Never pour peptide solutions down the sink.[6] Always follow your institution's Environmental

Health & Safety (EHS) guidelines.[3]

Solid Waste:

Collect all solid waste contaminated with the peptide, such as pipette tips, gloves, and empty

vials, in a clearly labeled, leak-proof hazardous waste container.[4]

Store the sealed container in a designated hazardous waste accumulation area.

Arrange for pickup and disposal through your institution's certified hazardous waste

management service.[3]
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Workflow for Safe Handling of REDV Peptide
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Caption: Logical workflow for the safe handling of REDV peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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